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Compound of Interest

Compound Name: Celecoxib-d4

Cat. No.: B1140425 Get Quote

Essential Safety and Handling Guide for Celecoxib-
d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal plans for handling Celecoxib-d4 in a laboratory setting.

Adherence to these guidelines is critical to ensure personal safety and maintain a secure

research environment.

Hazard Summary
Celecoxib-d4, a deuterated analog of the selective COX-2 inhibitor Celecoxib, should be

handled with care. While specific hazard data for the deuterated form is limited, the safety

profile of Celecoxib indicates potential risks. The primary routes of occupational exposure are

inhalation of dust particles and dermal contact. Celecoxib is classified as a potential

reproductive toxin and may cause organ damage through prolonged or repeated exposure.

Therefore, minimizing exposure is paramount.

Personal Protective Equipment (PPE) Recommendations
A comprehensive approach to PPE is necessary to provide a sufficient barrier against the

potential hazards of Celecoxib-d4. The following table summarizes the recommended PPE for

various laboratory operations.
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Exposure Route Required PPE
Specifications & Best

Practices

Dermal (Skin) Contact Chemical-resistant gloves

Nitrile or Viton™ gloves are

recommended. Double-gloving

is advised for handling potent

compounds. Ensure gloves are

regularly inspected for tears or

punctures and changed

frequently.

Protective clothing

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

should be worn.

Inhalation Respiratory Protection

For operations that may

generate dust, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

essential. All handling of

powdered Celecoxib-d4 should

ideally be conducted within a

certified chemical fume hood to

minimize airborne particles.

Eye Contact Eye Protection

Chemical safety goggles or

safety glasses with side

shields are mandatory to

protect against splashes and

airborne particles.

Operational and Disposal Plans
Safe Handling Protocol
A systematic approach to handling Celecoxib-d4 is crucial for minimizing risk. The following

workflow outlines the necessary steps for safe handling.
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Preparation:
- Review SDS for Celecoxib-d4.

- Ensure fume hood is certified and operational.
- Verify availability of all required PPE.

Donning PPE:
- Put on protective gown.

- Don appropriate respirator.
- Wear safety goggles/glasses.
- Put on inner and outer gloves.

Proceed to PPE

Handling Celecoxib-d4:
- Conduct all manipulations within the fume hood.

- Avoid dust generation.
- Use dedicated equipment.

Begin Handling

Decontamination:
- Clean all surfaces and equipment post-handling.

- Use an appropriate cleaning agent.

After Handling

Waste Disposal:
- Dispose of contaminated PPE and materials

  in a labeled hazardous waste container.

Segregate Waste

Post-Handling:
- Doff PPE in the correct order.

- Wash hands thoroughly.

Final Steps

Click to download full resolution via product page

Workflow for Safe Handling of Celecoxib-d4.
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Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

Evacuate and Secure: Alert others in the vicinity and evacuate the immediate area. Restrict

access to the spill zone.

Don PPE: Before attempting any cleanup, don the full recommended PPE, including

respiratory protection.

Contain and Clean: For powdered spills, gently cover with an absorbent material to prevent

dust from becoming airborne. Carefully scoop the material into a labeled hazardous waste

container. For liquid spills, use an appropriate absorbent material.

Decontaminate: Thoroughly decontaminate the spill area with a suitable cleaning agent.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
All waste contaminated with Celecoxib-d4, including empty containers, used PPE, and

cleaning materials, must be treated as hazardous chemical waste.

Collection: Place all contaminated materials in a clearly labeled, sealed container designated

for hazardous waste.

Storage: Store the waste container in a secure, designated area away from incompatible

materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

waste management company, in accordance with all local, state, and federal regulations. Do

not dispose of Celecoxib-d4 down the drain or in regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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